![molecular formula C9H12N6O B1484604 2-(3-aminopropyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one CAS No. 2098039-10-0](/img/structure/B1484604.png)
2-(3-aminopropyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one
Overview
Description
2-(3-aminopropyl)-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one, or APTDHP, is a heterocyclic compound that has been receiving increased attention in the scientific community due to its potential applications in various fields. This compound has a unique structure, consisting of a pyridazinone ring, a triazole ring, and an aminopropyl side chain. Its structure allows it to interact with various molecules, including those of proteins, enzymes, and other biomolecules. This makes APTDHP an attractive candidate for use in a variety of scientific research applications.
Scientific Research Applications
Building Blocks for Synthesis of Functionalized Compounds:
- 3-Aminopyridazines and 3-hydrazinopyridazines have been utilized to prepare various functionalized compounds, including 3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)alanines and 3-amino-4H-pyrimido[1,2-b]pyridazin-4-ones. These compounds are intermediates in the synthesis of alkyl 1-pyridazin-3-yl-1,2,3-triazole-4-carboxylates, indicating the compound's role in complex chemical syntheses (Svete, 2005).
Synthesis of Triazole and Triazolothiadiazine Derivatives:
- New 1,2,4-triazole and 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives were synthesized, showcasing their potential as novel antimicrobial agents. These derivatives were synthesized by reacting 1H-indol-3-acetic acid with thiocarbohydrazide and further reacting the triazole with arylaldehydes in ethanol. The compounds exhibited significant antimicrobial activities against a range of microorganisms, indicating their potential utility in medical and pharmaceutical applications (Kaplancikli et al., 2008).
Cholinesterase Inhibitors:
- Some derivatives of 1,2,4-triazole and 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines were synthesized as cholinesterase inhibitors, representing another significant application in the field of medicine. These compounds were evaluated for their ability to inhibit acetylcholinesterase, with certain derivatives showing promising anticholinesterase activity. This highlights their potential use in treating diseases related to the cholinergic system, such as Alzheimer's disease (Mohsen, 2012).
properties
IUPAC Name |
2-(3-aminopropyl)-6-(1,2,4-triazol-1-yl)pyridazin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N6O/c10-4-1-5-14-9(16)3-2-8(13-14)15-7-11-6-12-15/h2-3,6-7H,1,4-5,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUHVVOHFUHXQGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(N=C1N2C=NC=N2)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.